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Compound of Interest

Compound Name: 2-Ethoxybutanoic acid
CAS No.: 56674-70-5
Cat. No.: B3384664

Get Quote

Chemical Identity & Verification

Target Compound: 2-Ethoxybutanoic acid CAS Registry Number:56674-70-5 Synonyms: 2-

Ethoxybutyric acid;

-Ethoxybutyric acid; Butanoic acid, 2-ethoxy- Molecular Formula:

Molecular Weight: 132.16 g/mol [1]
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Property Data Source/Validation
IUPAC Name 2-Ethoxybutanoic acid Nomenclature Rules
SMILES CCC(OCQ)C(=0)0O Structure Verification
InChl Key LXVSANCQXSSLPA- Computed

UHFFFAOYSA-N

Colorless to pale yellow liquid )
Appearance ) Analog Comparison
(Predicted)

Soluble in alcohols, ethers,
Solubility chloroform; sparingly soluble in  Functional Group Analysis

water.[2]

Safety Data Sheet (SDS) Profile

Note: While specific experimental toxicity data for CAS 56674-70-5 is limited in public
repositories, the following safety profile is derived from close structural analogs (e.g., 2-
ethoxypropanoic acid, CAS 53103-75-6) and functional group reactivity (alpha-alkoxy
carboxylic acids).

2.1 GHS Classification (Derived/Predicted)
Signal Word:DANGER([3]
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Hazard Statement

Hazard Class Category Description
(H-Code)

Causes severe skin
burns and eye

Skin damage

] o 1B/2 H314 / H315 ]

Corrosion/Irritation (Conservative
classification) or
Causes skin irritation.

_ Causes serious eye

Serious Eye Damage 1 H318

damage.
, May cause respiratory
STOT - Single Exp. 3 H335

irritation.

2.2 Precautionary Statements (P-Codes)

e Prevention:

o P260: Do not breathe mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e Response:

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water [or shower].

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.

2.3 Emergency Handling

e Fire: Use COz, dry chemical, or alcohol-resistant foam. Do not use a direct water jet.
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o Spill: Neutralize with weak base (sodium bicarbonate) if safe, absorb with inert material
(vermiculite), and dispose of as hazardous chemical waste.

Synthesis & Reactivity

The synthesis of 2-ethoxybutanoic acid typically proceeds via a Williamson Ether Synthesis
variant, specifically the alkylation of an alpha-halo acid or its ester.

3.1 Primary Synthetic Route

Precursors: 2-Bromobutanoic acid (or Ethyl 2-bromobutyrate), Sodium Ethoxide, Ethanol.
Mechanism:

o Deprotonation/Substitution: Sodium ethoxide acts as a nucleophile, displacing the bromide
ion at the alpha position.

o Hydrolysis (if using ester): If the starting material is the ethyl ester, a subsequent hydrolysis
step (acidic or basic) is required to yield the free acid.

2-Bromobutanoic Acid Nucleophilic Substitution

(or Ethyl Ester) \
Intermediate: Saponification Hydrolysis Acidification _ | 2-Ethoxybutanoic Acid
| Ethyl 2-ethoxybutanoate 7] (NaOH / H20 then H+) "1 (CAS56674-70-5)

Sodium Ethoxide
(NaOEt) / EtOH

Click to download full resolution via product page

Caption: Synthesis pathway via nucleophilic substitution of alpha-bromo acid derivatives.

3.2 Key Reaction Parameters

e Solvent: Absolute Ethanol (to prevent transesterification or competitive hydrolysis).

o Temperature: Reflux conditions are often required to drive the substitution of the secondary
halide.
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« Purification: Distillation under reduced pressure (vacuum distillation) is recommended due to
the high boiling point and potential for thermal degradation.

Applications in Research & Drug Development

2-Ethoxybutanoic acid serves as a specialized building block in medicinal chemistry,
particularly in the synthesis of lipophilic prodrugs and enzyme inhibitors.

4.1 5-Lipoxygenase (5-LO) Inhibitors

Research indicates the 2-ethoxybutanoic acid moiety is a critical side chain in the structure of
L-699333, a potent inhibitor of 5-lipoxygenase.[4][5][6] The alpha-alkoxy group provides
specific steric and electronic properties that enhance binding affinity to the 5-LO active site,
inhibiting the biosynthesis of leukotrienes (inflammatory mediators).

4.2 Corticosteroid Prodrugs

The compound is used to synthesize C-21 esters of corticosteroids (e.g., Fluocinolone
Acetonide 21-(2'-ethoxybutyrate)).

e Function: Increases lipophilicity of the parent drug.
» Benefit: Enhances percutaneous absorption and skin retention time for topical formulations.

¢ Activation: These esters act as prodrugs, hydrolyzing in vivo to release the active
corticosteroid and the metabolic byproduct (2-ethoxybutanoic acid).
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* ResearchGate. (2025). lodine-Catalyzed Versatile Sulfenylation of Indoles... (Context: L-
699333 synthesis). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-Ethoxybutanoic Acid: Technical Profile & Safety
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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